Cas no 64141-11-3 (Methyl 4-(4-Methylbenzoyl)benzoate)

• Product Name: Methyl 4-(4-Methylbenzoyl)benzoate
• CAS No: 64141-11-3
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• CID: 512109
• Update Time: 2026-04-29

Methyl 4-(4-Methylbenzoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(4-methylbenzoyl)-, methyl ester
• methyl 4-(4-methylbenzoyl)benzoate
• Methyl 4-(4-Methylbenzoyl)benzoate

Computed Properties

• Exact Mass: 254.09432

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on Methyl 4-(4-Methylbenzoyl)benzoate

Recent Advances in the Study of Methyl 4-(4-Methylbenzoyl)benzoate (CAS: 64141-11-3) in Chemical Biology and Pharmaceutical Research

Methyl 4-(4-Methylbenzoyl)benzoate (CAS: 64141-11-3) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This ester derivative, characterized by its aromatic ketone and ester functional groups, has been explored for its role in drug synthesis, material science, and as a building block for more complex molecules. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in the fields of oncology and inflammation.

One of the key areas of research involving Methyl 4-(4-Methylbenzoyl)benzoate is its use as an intermediate in the synthesis of biologically active compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the preparation of kinase inhibitors, which are critical in targeting cancer pathways. The study revealed that modifications to the ester group of Methyl 4-(4-Methylbenzoyl)benzoate could enhance the binding affinity of these inhibitors to specific kinase domains, thereby improving their therapeutic potential.

In addition to its role in drug synthesis, Methyl 4-(4-Methylbenzoyl)benzoate has also been investigated for its photophysical properties. Research published in ACS Applied Materials & Interfaces in 2022 explored its use in organic light-emitting diodes (OLEDs) due to its high fluorescence quantum yield. The study suggested that the compound's unique electronic structure makes it a promising candidate for optoelectronic applications, further broadening its scope beyond traditional pharmaceutical uses.

Another significant development is the exploration of Methyl 4-(4-Methylbenzoyl)benzoate in anti-inflammatory drug design. A 2023 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The researchers synthesized a series of analogs and found that certain structural modifications could significantly enhance selectivity for COX-2 over COX-1, reducing the risk of gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

Despite these promising findings, challenges remain in the large-scale production and optimization of Methyl 4-(4-Methylbenzoyl)benzoate-based compounds. Recent work published in Organic Process Research & Development addressed these issues by developing a more efficient synthetic route for the compound, utilizing green chemistry principles to minimize waste and improve yield. This advancement is expected to facilitate further research and commercialization of Methyl 4-(4-Methylbenzoyl)benzoate-derived products.

In conclusion, Methyl 4-(4-Methylbenzoyl)benzoate (CAS: 64141-11-3) continues to be a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from drug synthesis to material science, with recent studies underscoring its potential in oncology, inflammation, and optoelectronics. Ongoing research aims to optimize its properties and expand its utility, making it a compound of enduring interest in the scientific community.